Cas no 5264-33-5 (5-cyanopentanoic acid)

• Product Name: 5-cyanopentanoic acid
• CAS No: 5264-33-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD01675536
• CID: 937239
• PubChem ID: 199926
• Update Time: 2025-08-04

5-cyanopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyanopentanoic acid
• pentanoic acid, 5-cyano-

• MDL： MFCD01675536
• Inchi： 1S/C6H9NO2/c7-5-3-1-2-4-6(8)9/h1-4H2,(H,8,9)
• InChI Key： SKUPALMUTWEAPI-UHFFFAOYSA-N
• SMILES： OC(CCCCC#N)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.099
• Boiling Point: 318.4°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.454
• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-cyanopentanoic acid

Introduction to 5-cyanopentanoic acid (CAS No. 5264-33-5)

5-cyanopentanoic acid, with the chemical formula C₅H₈N₂O₂ and CAS number 5264-33-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This linear β-cyaninated carboxylic acid has garnered attention due to its versatile applications in synthetic chemistry, drug development, and material science. The presence of both a cyano group and a carboxylic acid moiety makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of bioactive compounds.

The structural uniqueness of 5-cyanopentanoic acid lies in its ability to participate in various chemical reactions, including nucleophilic addition, condensation, and decarboxylation processes. These reactions are pivotal in the development of novel pharmaceuticals and specialty chemicals. Recent advancements in synthetic methodologies have further highlighted its role as a building block in the construction of heterocyclic scaffolds, which are prevalent in many pharmacologically active agents.

In the realm of pharmaceutical research, 5-cyanopentanoic acid has been explored as a precursor for several therapeutic agents. Its cyano functionality can be transformed into amine or amide groups, which are essential components of many drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of specific enzymatic pathways involved in disease progression.

One notable application of 5-cyanopentanoic acid is in the synthesis of chiral compounds, which are crucial for developing enantiomerically pure drugs. The compound’s ability to undergo asymmetric transformations makes it an attractive candidate for enantioselective synthesis. Researchers have leveraged catalytic systems, such as transition metal complexes and biocatalysts, to enhance the efficiency and selectivity of these reactions, thereby improving the overall yield and purity of the desired products.

Moreover, 5-cyanopentanoic acid has found utility in material science, particularly in the development of high-performance polymers and coatings. Its incorporation into polymer backbones can impart unique properties such as increased thermal stability and mechanical strength. These attributes are highly sought after in applications ranging from aerospace materials to advanced biomedical devices.

The chemical reactivity of 5-cyanopentanoic acid also makes it a valuable tool in analytical chemistry. Its derivatives can be used as internal standards or probes in spectroscopic techniques like NMR and mass spectrometry. These applications are critical for ensuring the accuracy and reliability of analytical data, especially in complex mixtures found in pharmaceutical formulations.

Recent studies have further elucidated the metabolic pathways involving 5-cyanopentanoic acid derivatives. Understanding these pathways is essential for predicting drug efficacy and potential side effects. For example, researchers have identified that certain metabolites of this compound exhibit significant bioactivity, suggesting that it could be a lead compound for further drug development efforts.

The synthesis of 5-cyanopentanoic acid itself has been optimized through various green chemistry approaches to minimize environmental impact. Techniques such as solvent-free reactions, catalytic hydrogenation, and microwave-assisted synthesis have been employed to enhance reaction efficiency while reducing waste generation. These sustainable practices align with global efforts to promote eco-friendly chemical manufacturing processes.

In conclusion, 5-cyanopentanoic acid (CAS No. 5264-33-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations that are harnessed in pharmaceuticals, materials science, and analytical chemistry. As research continues to uncover new synthetic routes and applications for this compound, its importance is expected to grow further.